Cas no 28242-68-4 (N-(5-tert-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide)

• Product Name: N-(5-tert-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide
• CAS No: 28242-68-4
• MF: C₈H₁₂ClN₃OS
• MW: 233.718379020691
• CID: 3057867
• PubChem ID: 1129929
• Update Time: 2025-04-21

N-(5-tert-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-tert-Butyl-[1,3,4]thiadiazol-2-yl)-2-chloro-acetamide
• 984-098-9
• 28242-68-4
• G23794
• N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide
• Z1269149232
• DBA24268
• AKOS000268702
• EN300-110723
• CS-0222258
• SR-01000326604-1
• SR-01000326604
• N-(5-(tert-Butyl)-1,3,4-thiadiazol-2-yl)-2-chloroacetamide
• N-(5-tert-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide

• MDL： MFCD00500657
• Inchi： 1S/C8H12ClN3OS/c1-8(2,3)6-11-12-7(14-6)10-5(13)4-9/h4H2,1-3H3,(H,10,12,13)
• InChI Key： QGFUIOYVGOURCJ-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NN=C(C(C)(C)C)S1)=O

Computed Properties

• Exact Mass: 233.0389609Da
• Monoisotopic Mass: 233.0389609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

N-(5-tert-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides